Cas no 4927-55-3 (1,2-bis(3,4-dimethoxyphenyl)-ethanone)
4927-55-3 structure
Product Name:1,2-bis(3,4-dimethoxyphenyl)-ethanone
CAS No:4927-55-3
MF:C18H20O5
MW:316.348405838013
CID:932310
PubChem ID:231111
Update Time:2025-04-19
1,2-bis(3,4-dimethoxyphenyl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(3,4-dimethoxyphenyl)-ethanone
- 3,4,3',4'-Tetrahydro-2H,2'H-2,2'-methandiyl-bis-naphthalin-1-on
- 3,4,3',4'-tetrahydro-2H,2'H-2,2'-methanediyl-bis-naphthalen-1-one
- 3,4,3',4'-Tetramethoxy-benzilsaeure
- 3,4,3',4'-tetramethoxy-chalcone
- 3,4,3',4'-Tetramethoxy-chalkon
- 3,4,3',4'-Tetramethoxy-desoxybenzoin
- Bis-< tetralon-(1)-yl-(2)> -methan
- CTK1G5283
- Di-(1-oxo-1,2,3,4-tetrahydronaphthyl-2)-methan
- Veratrilsaeure
- SR-01000196614-1
- SCHEMBL7821807
- CB08830
- NSC-26690
- BIM-0006566.P001
- SR-01000196614
- IBOFMJSGASGBOS-UHFFFAOYSA-N
- Cambridge id 5137159
- AKOS004117445
- G71383
- 3,4,3',4'-Tetramethoxydesoxybenzoin
- NSC26690
- 1,2-bis(3,4-dimethoxyphenyl)ethan-1-one
- STL522929
- AE-641/00662013
- YSZC1327
- DTXSID40964197
- CBMicro_006555
- 3,3',4,4'-tetramethoxydesoxybenzoin
- Desoxyveratroin
- 1,2-bis(3,4-dimethoxyphenyl)ethanone
- Oprea1_009226
- SMSF0003654
- Oprea1_511147
- 4927-55-3
-
- Inchi: 1S/C18H20O5/c1-20-15-7-5-12(10-17(15)22-3)9-14(19)13-6-8-16(21-2)18(11-13)23-4/h5-8,10-11H,9H2,1-4H3
- InChI Key: IBOFMJSGASGBOS-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CC(C1C=CC(=C(C=1)OC)OC)=O)OC
Computed Properties
- Exact Mass: 316.1311
- Monoisotopic Mass: 316.131074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54
- XLogP3: 3.1
Experimental Properties
- Density: 1.319
- Boiling Point: 437.4°C at 760 mmHg
- Flash Point: 218.3°C
- Refractive Index: 1.697
- PSA: 53.99
- LogP: 3.14640
1,2-bis(3,4-dimethoxyphenyl)-ethanone Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4927-55-3 (1,2-bis(3,4-dimethoxyphenyl)-ethanone) Related Products
- 1835-14-9(1-(4-Hydroxy-3-methoxyphenyl)-1-propanone)
- 6100-74-9(1-(3-Hydroxy-4-methoxyphenyl)ethanone)
- 37951-49-8(3'-Methoxypropiophenone)
- 1835-04-7(3,4-Dimethoxypropiophenone)
- 1023-17-2(1-(4-methoxyphenyl)-2-phenylethan-1-one)
- 2503-46-0(Vanillyl Methyl Ketone)
- 1131-62-0(3',4'-Dimethoxyacetophenone)
- 776-99-8(3,4-Dimethoxyphenylacetone)
- 120-44-5(1,2-Bis(4-methoxyphenyl)ethanone)
- 498-02-2(Apocynin)
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